Cas no 1782496-03-0 (2-(2-tert-butylphenyl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(2-tert-butylphenyl)-2,2-difluoroethan-1-amine
• CAS No: 1782496-03-0
• MF: C₁₂H₁₇F₂N
• MW: 213.266890287399
• CID: 6022721
• PubChem ID: 105425410
• Update Time: 2025-05-26

2-(2-tert-butylphenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-tert-butylphenyl)-2,2-difluoroethan-1-amine
• 2-(2-(tert-Butyl)phenyl)-2,2-difluoroethan-1-amine
• 1782496-03-0
• EN300-1973773

• Inchi： 1S/C12H17F2N/c1-11(2,3)9-6-4-5-7-10(9)12(13,14)8-15/h4-7H,8,15H2,1-3H3
• InChI Key： ZJEZKYBBVKPKEC-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC=CC=1C(C)(C)C)F

Computed Properties

• Exact Mass: 213.13290587g/mol
• Monoisotopic Mass: 213.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-tert-butylphenyl)-2,2-difluoroethan-1-amine

Comprehensive Overview of 2-(2-tert-butylphenyl)-2,2-difluoroethan-1-amine (CAS No. 1782496-03-0)

The compound 2-(2-tert-butylphenyl)-2,2-difluoroethan-1-amine (CAS No. 1782496-03-0) is a specialized organic molecule featuring a unique combination of a tert-butylphenyl group and a difluoroethylamine moiety. This structure imparts distinct chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of fluorine atoms enhances its metabolic stability and bioavailability, while the tert-butyl group contributes to steric hindrance, influencing its binding affinity in biological systems.

In recent years, the demand for fluorinated compounds like 2-(2-tert-butylphenyl)-2,2-difluoroethan-1-amine has surged due to their applications in drug discovery and material science. Researchers are particularly intrigued by its potential as a building block for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are hot topics in oncology and neurodegenerative disease research. The compound’s CAS No. 1782496-03-0 is frequently searched in academic databases, reflecting its growing relevance in synthetic chemistry.

From a synthetic perspective, the preparation of 2-(2-tert-butylphenyl)-2,2-difluoroethan-1-amine involves multi-step organic transformations, including Friedel-Crafts alkylation and reductive amination. Its difluoroethylamine segment is often synthesized via nucleophilic substitution reactions, leveraging the reactivity of fluorine-containing precursors. These methods are widely discussed in forums and publications, as chemists seek optimized protocols for scalable production.

The compound’s physicochemical properties, such as its logP value and hydrogen bonding capacity, are critical for its performance in biological assays. Computational studies using molecular docking and QSAR models have explored its interactions with target proteins, aligning with the industry’s focus on rational drug design. Such analyses are frequently queried in search engines, highlighting the intersection of chemistry and artificial intelligence in modern research.

Beyond pharmaceuticals, 2-(2-tert-butylphenyl)-2,2-difluoroethan-1-amine has potential applications in advanced materials, such as liquid crystals and polymer additives. Its fluorine atoms improve thermal stability and solubility, making it a candidate for high-performance coatings. These attributes resonate with trends in sustainable material development, a topic gaining traction in both academic and industrial circles.

Safety and handling of CAS No. 1782496-03-0 adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment. While not classified as hazardous, its structural analogs are often reviewed in green chemistry initiatives, reflecting the global push for environmentally benign synthetic routes. This aligns with frequent searches for eco-friendly chemical synthesis and green solvents.

In summary, 2-(2-tert-butylphenyl)-2,2-difluoroethan-1-amine represents a versatile scaffold with broad applicability in cutting-edge research. Its CAS No. 1782496-03-0 serves as a gateway for researchers exploring fluorinated amines and their derivatives. As the scientific community continues to investigate its potential, this compound is poised to play a pivotal role in innovations across multiple disciplines.